3-(4-Bromophenyl)-1,5,6,7-tetrahydroindazol-4-one

• IUPAC Name: 3-(4-bromophenyl)-1,5,6,7-tetrahydroindazol-4-one
• InChI: InChI=1S/C13H11BrN2O/c14-9-6-4-8(5-7-9)13-12-10(15-16-13)2-1-3-11(12)17/h4-7H,1-3H2,(H,15,16)
• InChI Key: GVPRRKLMXWKWGW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)C(=NN2)C3=CC=C(C=C3)Br
• Molecular Formula: C13H11BrN2O
• Molecular Weight: 291.14 g/mol

Description

3-(4-Bromophenyl)-1,5,6,7-tetrahydroindazol-4-one is a chemical compound that belongs to the class of indazole derivatives Indazole derivatives are known for their diverse biological and pharmacological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Bromophenyl)-1,5,6,7-tetrahydroindazol-4-one typically involves the reaction of 4-bromobenzaldehyde with cyclohexanone and hydrazine hydrate under acidic conditions. The reaction proceeds through the formation of an intermediate hydrazone, which then undergoes cyclization to form the indazole ring.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the use of catalysts and solvents that are environmentally friendly and cost-effective is preferred in industrial settings.

Chemical Reactions Analysis

Types of Reactions

3-(4-Bromophenyl)-1,5,6,7-tetrahydroindazol-4-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine atom in the 4-position can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Formation of oxides and other oxidized derivatives.

Reduction: Formation of reduced derivatives with hydrogen addition.

Substitution: Formation of substituted indazole derivatives with various functional groups replacing the bromine atom.

Scientific Research Applications

3-(4-Bromophenyl)-1,5,6,7-tetrahydroindazol-4-one has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)-1,5,6,7-tetrahydroindazol-4-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

3-(4-Bromophenyl)-5-(4-hydroxyphenyl)isoxazole: A versatile intermediate in the synthesis of polymer and non-polymer ordered liquid crystal phases.

N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide: Studied for its antimicrobial and anticancer activities.

4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide: Investigated for its neurotoxic potentials.

Uniqueness

3-(4-Bromophenyl)-1,5,6,7-tetrahydroindazol-4-one is unique due to its specific indazole structure, which imparts distinct chemical and biological properties